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Compound of Interest |

Compound Name: M133
CAS No.: 2127411-61-2
Cat. No.: B608786
Get Quote
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For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of M133, identified as the selective potassium
channel inhibitor ML133 HCI. Adherence to these procedures is critical for minimizing
environmental impact and ensuring a safe laboratory environment.

Immediate Safety and Handling Precautions

ML133 HCl is a potent chemical that requires careful handling. Based on safety data for similar
hydrochloride compounds, it is crucial to observe the following precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.

e Ventilation: Handle ML133 HCI in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust or vapors.[1]

» Avoid Contact: Prevent contact with skin and eyes. In case of contact, flush the affected area
immediately with copious amounts of water and seek medical attention.[1]
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 Ingestion: ML133 HCI is harmful if swallowed. Do not eat, drink, or smoke in areas where
this chemical is handled.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key hazard information and disposal
parameters for ML133 HCI and its acidic component.

Parameter Valuel/lnstruction Source

Chemical Name ML133 Hydrochloride Internal Reference

Harmful if swallowed, Toxic in
] contact with skin, Causes
Primary Hazards ) Safety Data Sheet
severe skin burns and eye

damage, Toxic if inhaled.[1]

) ) Strong oxidizing agents,
Incompatible Materials Safety Data Sheet
Strong bases, Most metals.[3]

Chemical-resistant gloves,
safety goggles, lab coat,

Recommended PPE ) o Safety Data Sheet
respiratory protection (if

needed).[4]

Absorb with inert material,
Spill Cleanup collect in a suitable container Safety Data Sheet

for disposal.[5]

) Between 7-9 (for dilute
Agqueous Waste pH for Drain _ _ o o
) solutions with no other Institutional Guidelines
Disposal ]
hazardous contaminants).[6]

Experimental Protocol: Neutralization and Disposal
of Aqueous ML133 HCI Waste

This protocol outlines the steps for neutralizing and disposing of small quantities of aqueous
waste containing ML133 HCI. For large quantities or concentrated solutions, consult your
institution's Environmental Health and Safety (EHS) office.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/208981?userType=undefined
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1526.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-h/S25354.pdf
https://www.chemtradelogistics.com/wp-content/uploads/2020/08/SDS-Hydrochloric_Acid-EN.pdf
https://www.thesealerguy.co.nz/wp-content/uploads/2021/04/Hydrochloric_Acid_33_-SDS.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Materials:

Aqueous waste containing ML133 HCI

Sodium bicarbonate (NaHCO3) or a dilute solution of sodium hydroxide (NaOH)
pH indicator strips or a calibrated pH meter

Appropriate PPE (gloves, goggles, lab coat)

Stir bar and stir plate

Beaker large enough to contain the waste with room for additions

Procedure:

Preparation: Work in a well-ventilated fume hood. Ensure all necessary PPE is worn. Place
the beaker containing the agueous ML133 HCI waste on a stir plate and add a stir bar.

Neutralization: Slowly add small amounts of sodium bicarbonate or dropwise add a dilute
solution of sodium hydroxide to the stirring waste solution.

pH Monitoring: After each addition, monitor the pH of the solution using pH indicator strips or
a pH meter.

Target pH: Continue adding the neutralizing agent until the pH of the solution is between 7
and 9.[6]

Disposal: Once the solution is neutralized and if it contains no other hazardous materials, it
may be permissible to dispose of it down the drain with copious amounts of running water.[6]
However, always confirm this with your local EHS guidelines, as regulations can vary.

Container Rinsing: Triple rinse the empty container that held the ML133 HCI with a suitable
solvent (e.g., water). The rinsate should also be neutralized before disposal.[7]

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of ML133
HCl waste.

Start

ML133 HCI Waste Generated

Characterize Wast‘ '

Aqueous Solution?

Concentrated or Large Volume?

No (Dilute, Small Volume) No (Solid/Organic Solvent)

Treafment

Neutralize to pH 7-9 Yes

Disposal
A\ A4 A4

Dispose Down Drain with Copious Water (Check Local Regulations) Dispose as Hazardous Waste via EHS
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Click to download full resolution via product page
Caption: Decision workflow for ML133 HCI waste disposal.

This comprehensive guide is intended to provide a framework for the safe handling and
disposal of ML133 HCI. Always prioritize safety and consult your institution's specific guidelines
and your EHS office for any questions or in the case of a spill or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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